Cas no 1250613-48-9 (1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one
• CAS No: 1250613-48-9
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5716311
• PubChem ID: 61562709
• Update Time: 2025-06-11

1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1250613-48-9
• AKOS010825367
• EN300-719312
• 1-(3-aminopiperidin-1-yl)-2-cyclopropylethan-1-one
• CS-0293313
• Ethanone, 1-(3-amino-1-piperidinyl)-2-cyclopropyl-
• 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one

• Inchi： 1S/C10H18N2O/c11-9-2-1-5-12(7-9)10(13)6-8-3-4-8/h8-9H,1-7,11H2
• InChI Key： VNHNKJIZKRQULJ-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 333.4±35.0 °C(Predicted)
• pka: 10.08±0.20(Predicted)

Additional information on 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one

Chemical Profile of 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one (CAS No. 1250613-48-9)

1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one (CAS No. 1250613-48-9) is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a piperidine ring linked to an amine group, which is further connected to a cyclopropyl-substituted ketone moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The amine group at the 3-position of the piperidine ring serves as a key pharmacophore, enabling interactions with various biological targets, including enzymes and receptors. This feature is particularly relevant in the design of drugs targeting neurological disorders, where piperidine derivatives have shown promise in modulating neurotransmitter systems. Additionally, the cyclopropyl substituent on the ketone group introduces steric and electronic properties that can influence binding affinity and selectivity, making it an attractive moiety for fine-tuning pharmacological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets involved in cancer and inflammatory diseases. The structural framework of 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one aligns well with this trend, as it combines elements known to enhance binding interactions with protein targets. For instance, modifications to the piperidine ring have been explored to improve solubility and metabolic stability, while the cyclopropyl group can be engineered to enhance binding affinity through hydrophobic interactions.

One of the most compelling aspects of this compound is its potential in drug discovery due to its ability to undergo further chemical modifications. The amine group can be readily functionalized via coupling reactions with carboxylic acids or other electrophiles, allowing for the creation of peptidomimetics or bioconjugates. Similarly, the ketone functionality can be transformed into esters or amides, providing additional avenues for structural diversification. These attributes make 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one a versatile building block for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include nucleophilic addition reactions to establish the piperidine-amine linkage, followed by cyclization and functionalization of the cyclopropyl ketone. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for advancing preclinical and clinical studies.

Recent studies have demonstrated the biological activity of analogues related to 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one, particularly in the context of inhibiting protein-protein interactions and modulating enzyme activity. For example, derivatives of this compound have shown promise in disrupting interactions involving transcription factors and signaling proteins implicated in cancer progression. The cyclopropyl group has been particularly effective in enhancing binding affinity by occupying hydrophobic pockets within target proteins.

The pharmacokinetic profile of 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one is another critical aspect that has been extensively studied. Modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. Researchers have focused on optimizing solubility and reducing metabolic clearance by incorporating fluorine atoms or other electron-withdrawing groups adjacent to the piperidine ring. These efforts are essential for ensuring that drug candidates exhibit sufficient bioavailability and prolonged half-life in vivo.

In conclusion, 1-(3-Aminopiperidin-1-yl)-2-cyclopropylethan-1-one (CAS No. 1250613-48-9) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for developing novel therapeutics targeting a wide range of diseases. Continued research into its derivatives and synthetic modifications will likely yield valuable insights into drug design principles and contribute to advancements in therapeutic intervention strategies.